Cas no 70821-47-5 (1-Pyrrolidineaceticacid, 2-methyl-5-oxo-, methyl ester)

• Product Name: 1-Pyrrolidineaceticacid, 2-methyl-5-oxo-, methyl ester
• CAS No: 70821-47-5
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 580668
• PubChem ID: 13150904
• Update Time: 2025-04-19

1-Pyrrolidineaceticacid, 2-methyl-5-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidineaceticacid, 2-methyl-5-oxo-, methyl ester
• methyl 2-(2-methyl-5-oxopyrrolidin-1-yl)acetate
• methyl 2-methyl-5-oxopyrrolidine-1-acetate
• methyl (2-methyl-5-oxopyrrolidin-1-yl)acetate
• EINECS 274-910-3
• 70821-47-5
• DTXSID20991087
• NS00063369
• SCHEMBL9831208

• Inchi： 1S/C8H13NO3/c1-6-3-4-7(10)9(6)5-8(11)12-2/h6H,3-5H2,1-2H3
• InChI Key： WFZFJWWGEDTHMC-UHFFFAOYSA-N
• SMILES： O=C1CCC(C)N1CC(=O)OC

Computed Properties

• Exact Mass: 171.08959
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.1
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.112
• Boiling Point: 293.6°C at 760 mmHg
• Flash Point: 131.4°C
• Refractive Index: 1.465
• PSA: 46.61